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Compound of Interest

Compound Name: 2-tert-Butyl-4-methylphenol
CAS No.: 29759-28-2
Cat. No.: B7770341
Get Quote
. J

An In-depth Technical Guide to the Physicochemical Properties of Phenolic Antioxidants: A-
Case Study of CAS No. 2409-55-4 and the Structurally Related Compound, Tert-
butylhydroquinone (TBHQ)

Introduction

This technical guide provides a comprehensive overview of the physicochemical properties of
the compound associated with CAS number 2409-55-4, 2-tert-Butyl-4-methylphenol. Due to
the common association and potential for nomenclature confusion in database searches, this
guide also presents a detailed analysis of the widely studied antioxidant, tert-
Butylhydroquinone (TBHQ, CAS No. 1948-33-0). This dual-compound approach is intended to
provide a thorough resource for researchers, scientists, and drug development professionals
who may encounter these structurally related phenolic compounds. The guide delves into their
chemical and physical characteristics, solubility profiles, and safety considerations,
underpinned by authoritative references to ensure scientific integrity.
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Part 1: 2-tert-Butyl-4-methylphenol (CAS No. 2409-
55-4)

2-tert-Butyl-4-methylphenol is a substituted phenolic compound with applications as a
versatile building block in various chemical syntheses.[1]

Physicochemical Properties

The fundamental physicochemical properties of 2-tert-Butyl-4-methylphenol are summarized
in the table below, providing essential data for its handling, application, and safety assessment
in a laboratory setting.

Property Value

Molecular Formula C11H160

Molecular Weight 164.24 g/mol [2]

Appearance White to yellow-beige crystalline mass[1]
Melting Point 50-52 °C[1][2]

Boiling Point 237-244 °C[1][2][3]

Flash Point 100 °C (212 °F)[2][3]

Density 0.92 g/cm? (at 75°C)[1]

Vapor Pressure 0.03 mmHg at 25 °C (estimated)[3]
Water Solubility Insoluble[1]

Solubility in Organic Solvents Soluble in methanol.[1]

pKa 11 + 0.18 (Predicted)[1]

LogP 3.97[1]

Chemical Structure

Caption: Chemical structure of 2-tert-Butyl-4-methylphenol.
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Applications and Synthesis

2-tert-Butyl-4-methylphenol serves as a versatile building block in various chemical
syntheses.[1] It is utilized in the synthesis of 2-t-butyl-p-cresol amide derivatives, which exhibit
antibacterial and antifouling properties.[1] It can also be used to produce antioxidants such as
2246 and 2246-S, as well as UV stabilizers like UV-326 and UV-327.[4]

Safety and Handling

2-tert-Butyl-4-methylphenol is classified as corrosive and can cause severe skin burns and
eye damage.[1][2][3] It is also irritating to the respiratory system.[3] The compound is toxic to
aguatic life with long-lasting effects.[1][2] Appropriate personal protective equipment, including
gloves, and eye/face protection, should be worn when handling this chemical.[3] In case of an
accident or if you feel unwell, seek immediate medical advice.[3]

Part 2: tert-Butylhydroquinone (TBHQ, CAS No.
1948-33-0)

Tertiary butylhydroquinone (TBHQ) is a synthetic aromatic organic compound that is a type of
phenol. It is a derivative of hydroquinone, substituted with a tert-butyl group. TBHQ is widely
used as a synthetic antioxidant to prevent or delay oxidation in foods, fats, and oils.[5]

Physicochemical Properties

The key physicochemical properties of TBHQ are detailed in the table below. These
parameters are critical for its application in various formulations and for understanding its
behavior in different systems.
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Property Value

Molecular Formula C10H1402[6]

Molecular Weight 166.22 g/mol [6][7]

Appearance White t.o light tan crystalline powder with a slight
aromatic odor.[6][7]

Melting Point 127-129 °C (261-264 °F)[6][7]

Boiling Point 273 °C (523 °F)[6][7]

Density 1.05 g/cm3[7]

pKa 10.80 £ 0.18[6][7]

LogP (Octanol/Water)

2.8[6]

Solubility Profile

The solubility of TBHQ is a crucial factor in its application. It is sparingly soluble in water but

shows good solubility in many organic solvents.

Solvent Solubility

Water <1 mg/mL (approximately 10 g/L)[6][8][9]
Ethanol 600 mg/mL (60%)[6]

DMSO 33-245 mg/mL][6]

Methanol Soluble[6]

Acetone Highly Soluble (>1000 mg/mL)[6]

Ethyl Acetate

Soluble[7]

Chemical Structure

Caption: Chemical structure of tert-Butylhydroquinone (TBHQ).
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Applications in Research and Industry

TBHQ is a highly effective antioxidant used in a variety of products.[7] Its primary advantage is

extending the storage life of products.

e Food Industry: It is used as a preservative for unsaturated vegetable oils and many edible
animal fats. It is commonly found in products like crackers, microwave popcorn, butter, and
chicken nuggets.[5] TBHQ is effective at low concentrations and does not cause
discoloration in the presence of iron, nor does it alter the flavor or odor of the material to
which it is added.

o Cosmetics and Pharmaceuticals: TBHQ is used for its antioxidant properties to protect
various products from oxidative degradation.[6][7]

o Other Industrial Uses: It is used in perfumery as a fixative to lower the evaporation rate and
improve stability. It is also found in varnishes, lacquers, resins, and oil field additives.[8]

Synthesis Overview

TBHQ is synthesized through the alkylation of hydroquinone with isobutylene, tert-butanol, or
methyl tertiary butyl ether in the presence of an acid catalyst such as phosphoric acid or a
mixture of sulfuric and phosphoric acids.[7][10][11] The reaction is typically carried out in a
solvent system.[10]

A general synthetic workflow can be visualized as follows:
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Caption: Generalized workflow for the synthesis of TBHQ.

Safety and Regulatory Status

The safety of TBHQ as a food additive has been evaluated by regulatory bodies such as the
U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA).[12]
[13] Both have determined that it is safe for consumption at the concentrations allowed in
foods.[12] The FDA and the European Union have set an upper limit of 0.02% (200 mg/kg) of
the oil or fat content in foods.[12] The Joint FAO/WHO Expert Committee on Food Additives
(JECFA) has established an acceptable daily intake (ADI) of 0—0.7 mg/kg of body weight.[7][13]

While generally considered safe at approved levels, some studies have indicated potential
adverse effects at very high doses in animal studies, including precursors to stomach tumors
and DNA damage.[12] However, a wide margin of safety exists between the levels of human
intake and the doses that produce adverse effects in animal studies.[12] There have been
some reports of vision disturbances in individuals exposed to the chemical.[12][14]
Contradictory results exist regarding its carcinogenic potential, with some studies showing
protective effects against certain carcinogens.[12]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b7770341/docs?utm_src=pdf-body-img#cas-number-2409-55-4-physicochemical-properties
https://en.wikipedia.org/wiki/Tert-Butylhydroquinone
https://www.echemi.com/cms/2642531.html
https://en.wikipedia.org/wiki/Tert-Butylhydroquinone
https://en.wikipedia.org/wiki/Tert-Butylhydroquinone
https://pmc.ncbi.nlm.nih.gov/articles/PMC9764193/
https://www.echemi.com/cms/2642531.html
https://en.wikipedia.org/wiki/Tert-Butylhydroquinone
https://en.wikipedia.org/wiki/Tert-Butylhydroquinone
https://en.wikipedia.org/wiki/Tert-Butylhydroquinone
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butylhydroquinone
https://en.wikipedia.org/wiki/Tert-Butylhydroquinone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

References

o ATechnical Guide to the Physicochemical Properties of Tert-butylhydroquinone (TBHQ) for
Laboratory Applications - Benchchem. (n.d.).

Alarming impact of the excessive use of tert-butylhydroquinone in food products: A narrative
review - NIH. (n.d.).

TERT-BUTYLHYDROQUINONE - Ataman Kimya. (n.d.).

tert-Butylhydroquinone - Wikipedia. (n.d.).

tert-Butylhydroquinone | 1948-33-0 - ChemicalBook. (n.d.).

2-tert-butyl-para-cresol, 2409-55-4 - The Good Scents Company. (n.d.).
2-(1,1-Dimethylethyl)-1,4-benzenediol - ChemBK. (n.d.).

TBHQ: Uses, Safety, and Health Effects - Echemi. (n.d.).

Tert-Butylhydroquinone | C10H1402 | CID 16043 - PubChem. (n.d.).

How Harmful Is TBHQ? - MedicineNet. (n.d.).

CAS No. 2409-55-4 - 2-tert-Butyl-4-methylphenol - AccuStandard. (n.d.).
2-tert-Butyl-4-methylphenol | 1X100MG | C11H160 | 678305 - HPC Standards. (n.d.).
TBHQ: What is it and is it dangerous? | BestFoodFacts.org. (n.d.).
2-Tert-butyl-4-methylphenol, CAS:2409-55-4 manufacturer,supplier 0519. (n.d.).
2-tert-Butyl-4-methylphenol | 2409-55-4 - ChemicalBook. (n.d.).

CN102173981A - Method for synthesizing 2-tertiary butyl hydroquinone (TBHQ) - Google
Patents. (n.d.).

Study on process of selective synthesis of 2-tert-butylhydroquinone - ResearchGate. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-tert-Butyl-4-methylphenol | 2409-55-4 [chemicalbook.com]
2. hpc-standards.com [hpc-standards.com]
3. 2-tert-butyl-para-cresol, 2409-55-4 [thegoodscentscompany.com]

4. 2-Tert-butyl-4-methylphenol, CAS:2409-55-4 manufacturer,supplier 0519 [chem-
manufacture.cn]

5. TBHQ: What is it and is it dangerous? | BestFoodFacts.org [bestfoodfacts.org]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b7770341/docs?utm_src=pdf-body#cas-number-2409-55-4-physicochemical-properties
https://www.benchchem.com/product/b7770341/docs?utm_src=pdf-body#cas-number-2409-55-4-physicochemical-properties
https://www.benchchem.com/product/b7770341/docs?utm_src=pdf-body#cas-number-2409-55-4-physicochemical-properties
https://www.benchchem.com/product/b7770341/docs?utm_src=pdf-body#cas-number-2409-55-4-physicochemical-properties
https://www.benchchem.com/product/b7770341?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693830.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Butyl4methylphenol.htm
https://www.thegoodscentscompany.com/data/rw1039111.html
http://www.chem-manufacture.cn/product/238-2-tert-butyl-4-methylphenol-2409-55-4-ca0e/
http://www.chem-manufacture.cn/product/238-2-tert-butyl-4-methylphenol-2409-55-4-ca0e/
https://www.bestfoodfacts.org/tbhq-what-is-it-and-is-it-dangerous/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

6. pdf.benchchem.com [pdf.benchchem.com]

7. Alarming impact of the excessive use of tert-butylhydroquinone in food products: A
narrative review - PMC [pmc.ncbi.nlm.nih.gov]

8. tert-Butylhydroquinone | 1948-33-0 [chemicalbook.com]
9. chembk.com [chembk.com]

10. CN102173981A - Method for synthesizing 2-tertiary butyl hydroquinone (TBHQ) - Google
Patents [patents.google.com]

11. researchgate.net [researchgate.net]
12. tert-Butylhydroquinone - Wikipedia [en.wikipedia.org]
13. echemi.com [echemi.com]

14. Tert-Butylhydroquinone | C10H1402 | CID 16043 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [CAS number 2409-55-4 physicochemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770341/docs#cas-number-2409-55-4-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pdf.benchchem.com/1681/A_Technical_Guide_to_the_Physicochemical_Properties_of_Tert_butylhydroquinone_TBHQ_for_Laboratory_Applications.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9764193/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9764193/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0415105.htm
https://www.chembk.com/en/chem/2-(1,1-Dimethylethyl)-1,4-benzenediol
https://patents.google.com/patent/CN102173981A/en
https://patents.google.com/patent/CN102173981A/en
https://www.researchgate.net/publication/296461594_Study_on_process_of_selective_synthesis_of_2-tert-butylhydroquinone
https://en.wikipedia.org/wiki/Tert-Butylhydroquinone
https://www.echemi.com/cms/2642531.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butylhydroquinone
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butylhydroquinone
https://www.benchchem.com/product/b7770341/docs#cas-number-2409-55-4-physicochemical-properties
https://www.benchchem.com/product/b7770341/docs#cas-number-2409-55-4-physicochemical-properties
https://www.benchchem.com/product/b7770341/docs#cas-number-2409-55-4-physicochemical-properties
https://www.benchchem.com/product/b7770341/docs#cas-number-2409-55-4-physicochemical-properties
https://www.benchchem.com/product/b7770341?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

